Cas no 887354-48-5 (Didemethyl chloro citalopram hydrochloride)

• Product Name: Didemethyl chloro citalopram hydrochloride
• CAS No: 887354-48-5
• MF: C₁₈H₁₈Cl₂N₂O
• MW: 349.254322528839
• CID: 712991
• PubChem ID: 46781258
• Update Time: 2025-04-19

Didemethyl chloro citalopram hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonitrile,1-(3-aminopropyl)-1-(4-chlorophenyl)-1,3-dihydro-
• Didemethyl Chloro Citalopram Hydrochloride
• 1-(3-aminopropyl)-1-(4-chlorophenyl)-3H-2-benzofuran-5-carbonitrile,hydrochloride
• DIDEMETHYLCHLOROCITALOPRAM
• 1-(3-Aminopropyl)-1-(4-chlorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile Hydrochloride
• 887354-48-5
• 1-(3-aminopropyl)-1-(4-chlorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrochloride
• Didemethylchloro Citalopram Hydrochloride
• DTXSID40675832
• 1217033-50-5
• 1-(3-Aminopropyl)-1-(4-chlorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile--hydrogen chloride (1/1)
• FT-0666666
• DB-258750
• 1-(3-Aminopropyl)-1-(4-chlorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrochloride (1:1)
• Didemethyl chloro citalopram hydrochloride

• Inchi： 1S/C18H17ClN2O.ClH/c19-16-5-3-15(4-6-16)18(8-1-9-20)17-7-2-13(11-21)10-14(17)12-22-18;/h2-7,10H,1,8-9,12,20H2;1H
• InChI Key： DZFDLEUWLPNXFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C2C=CC(C#N)=CC=2CO1)CCCN.Cl

Computed Properties

• Exact Mass: 348.08000
• Monoisotopic Mass: 348.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 59.04000
• LogP: 5.22668

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines